Cas no 2098112-43-5 (2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole)

• Product Name: 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole
• CAS No: 2098112-43-5
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 4773375
• Update Time: 2025-06-07

2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole
• 2-(azidomethyl)-5-(3,4-dimethoxyphenyl)-1,3-oxazole
• 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole

• Inchi： 1S/C12H12N4O3/c1-17-9-4-3-8(5-10(9)18-2)11-6-14-12(19-11)7-15-16-13/h3-6H,7H2,1-2H3
• InChI Key： PWMXIQRWLCXBNB-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NC=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 260.09094026 g/mol
• Monoisotopic Mass: 260.09094026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.25
• XLogP3: 2.8
• Topological Polar Surface Area: 58.8

Additional information on 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole

Introduction to 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole (CAS No. 2098112-43-5)

2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole, with the CAS number 2098112-43-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group and a 3,4-dimethoxyphenyl substituent, which contribute to its potential biological activities and applications.

The azide group in 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole is a versatile functional group that can undergo various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the 3,4-dimethoxyphenyl substituent further enhances the compound's reactivity and stability, which are crucial for its use in drug discovery and development.

Recent studies have highlighted the potential of 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and antioxidant properties. These properties are attributed to the ability of the azide group to participate in redox reactions and modulate inflammatory pathways.

In addition to its potential therapeutic applications, 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole has been explored for its use in bioconjugation reactions. The azide group can be readily converted into an amine via Staudinger reduction or clicked with an alkyne through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click" reaction in chemical biology. This versatility makes it an attractive candidate for labeling biomolecules and developing targeted drug delivery systems.

The synthesis of 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole typically involves multi-step procedures that ensure high purity and yield. One common approach is to start with a substituted benzaldehyde, which is then converted into an intermediate through a series of reactions including condensation, cyclization, and functional group transformation. The final step involves the introduction of the azide group via azidation reactions such as sodium azide substitution or diazo transfer methods.

The physical and chemical properties of 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole have been extensively studied. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. Its stability under various conditions has been evaluated, showing good resistance to hydrolysis and oxidation when stored properly.

In terms of safety and handling, while 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole is not classified as a hazardous material or controlled substance, it should be handled with care due to its reactivity. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The potential applications of 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole extend beyond medicinal chemistry. In materials science, the compound has been investigated for its use in polymer synthesis and nanotechnology. The azide group can be incorporated into polymer chains to create functional materials with tailored properties. For example, researchers have developed stimuli-responsive polymers using this compound as a building block, which can be used in smart drug delivery systems or adaptive coatings.

In conclusion, 2-(Azidomethyl)-5-(3,4-dimethoxyphenyl)oxazole (CAS No. 2098112-43-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and versatile reactivity make it an important molecule for further research and development in fields such as medicinal chemistry, bioconjugation, materials science, and nanotechnology. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.